Cas no 38048-81-6 (1-Propanethiol, 3-(dimethylamino)-, hydrochloride)

• Product Name: 1-Propanethiol, 3-(dimethylamino)-, hydrochloride
• CAS No: 38048-81-6
• Molecular Formula: C₅H₁₃NS^.HCl
• Molecular Weight: 155.689
• CID: 3956672
• PubChem ID: 12947129

1-Propanethiol, 3-(dimethylamino)-, hydrochloride Properties

Names and Identifiers

• 1-Propanethiol, 3-(dimethylamino)-, hydrochloride
• 3-(Dimethylamino)-1-propanethiol hydrochloride
• 3-(dimethylamino)propane-1-thiol hydrochloride
• DTXSID10971151
• 55778-17-1
• 3-(dimethylamino)propanethiol hydrochloride
• 38048-81-6
• MFCD00054635
• AKOS028113818
• EN300-6754258
• SCHEMBL6057729
• 3-(dimethylamino)propane-1-thiol;hydrochloride
• 3-(Dimethylamino)propane-1-thiol--hydrogen chloride (1/1)
• Dimethyl(3-mercaptopropyl)ammonium chloride
• GEO-03245
• EINECS 259-815-7
• 3-(Dimethylamino)propane-1-thiol hydrochloride
• 840-872-7
• 1-Propanethiol, 3-(diMethylaMino)-, hydrochloride

• InChIKey： HCEREWKVPIQLGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H13NS.ClH/c1-6(2)4-3-5-7;/h7H,3-5H2,1-2H3;1H
• SMILES： CN(C)CCCS.Cl

Computed Properties

• Exact Mass: 155.0535483g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.0535483g/mol
• Heavy Atom Count: 8
• Complexity: 37.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts